Cas no 2649067-25-2 (Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-4-(1-methylethyl)-)

• Product Name: Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-4-(1-methylethyl)-
• CAS No: 2649067-25-2
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 5302269
• Update Time: 2025-10-30

Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-4-(1-methylethyl)-

• Inchi： 1S/C12H23N3/c1-9(2)10-3-5-12(13,6-4-10)11-14-7-8-15-11/h9-10H,3-8,13H2,1-2H3,(H,14,15)
• InChI Key： XTKWCODEPJKPGU-UHFFFAOYSA-N
• SMILES： C1(C2NCCN=2)(N)CCC(C(C)C)CC1

Additional information on Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-4-(1-methylethyl)-

Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-4-(1-methylethyl): A Comprehensive Overview in Modern Chemical Biology

The compound with the CAS number 2649067-25-2 and the product name Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-4-(1-methylethyl) represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate molecular framework of this substance, characterized by a cyclohexane backbone modified with an imidazole ring and an isobutyl substituent, positions it as a promising candidate for further exploration in various biological pathways.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their role in medicinal chemistry. The presence of the 4,5-dihydro-1H-imidazol-2-yl moiety in this compound suggests potential interactions with biological targets such as enzymes and receptors. This moiety is well-known for its ability to modulate biological activity, making it a valuable component in the design of novel therapeutic agents. The 1-methylethyl group further enhances the compound's structural complexity, offering diverse possibilities for functionalization and derivatization.

One of the most intriguing aspects of this compound is its potential application in the development of small-molecule inhibitors. Small molecules play a crucial role in drug discovery by targeting specific biological pathways implicated in diseases. The structural features of Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-4-(1-methylethyl) make it an attractive scaffold for designing inhibitors that can modulate enzyme activity or receptor binding. For instance, studies have shown that imidazole derivatives can exhibit potent inhibitory effects on various kinases and phosphodiesterases, which are key targets in oncology and inflammatory diseases.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the imidazole ring into the cyclohexanamine backbone requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to facilitate these transformations efficiently. The use of palladium or nickel catalysts has proven particularly effective in constructing complex heterocyclic frameworks, underscoring the importance of catalytic methods in modern drug discovery.

Recent research has also explored the pharmacological properties of derivatives related to Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-4-(1-methylethyl). These studies have revealed interesting interactions with biological targets that could lead to novel therapeutic applications. For example, modifications to the imidazole ring have been found to enhance binding affinity to specific proteins, thereby increasing the efficacy of potential drug candidates. Such findings underscore the importance of structure-activity relationship (SAR) studies in optimizing molecular properties for therapeutic use.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool for biochemical research, particularly in studying enzyme mechanisms and protein-ligand interactions. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating the structure and dynamics of this molecule. These techniques provide detailed insights into how the compound interacts with biological targets, which is essential for understanding its pharmacological effects.

In conclusion, Cyclohexanamine, 1-(4,5-dihydro-1H-imidazol-2-yl)-4-(1-methylethyl) represents a significant advancement in chemical biology with its unique structural features and potential applications. The presence of the 4,5-dihydro-1H-imidazol-2-yl moiety and the 1-methylethyl group offers diverse opportunities for further exploration in drug discovery and biochemical research. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in developing innovative therapeutic strategies.